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Compound of Interest

Compound Name: 1-Phenyl-1-heptanol

Cat. No.: B1619153

An In-depth Technical Guide to 1-Phenyl-1-
heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analysis of 1-Phenyl-1-heptanol (CAS: 614-54-0). The information

is intended to support research, development, and quality control activities involving this
compound.

Core Physical and Chemical Properties

1-Phenyl-1-heptanol, also known as a-hexylbenzyl alcohol, is a secondary alcohol. Its core
properties are summarized below.
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Property Value Reference
Molecular Formula C13H200 [1112][3]
Molecular Weight 192.30 g/mol [3114]
IUPAC Name 1-phenylheptan-1-ol [3]
CAS Number 614-54-0 [2][3]
Density 0.9460 g/cm3 [1][2]
Boiling Point 275°C (estimated) [1112]
Refractive Index 1.5024 [11[2]
XLogP3-AA 3.9 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor 1 3]

Count

Synonyms: 1-phenylheptan-1-ol, phenyl heptanol, Hexylphenylcarbinol, Alpha-n-hexyl benzyl

alcohol.[3][5]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 1-Phenyl-1-heptanol are crucial for

obtaining reliable and reproducible results.

A common and efficient method for synthesizing 1-Phenyl-1-heptanol involves a two-step

process: Friedel-Crafts acylation followed by ketone reduction.[6]

Methodology:

o Step 1: Friedel-Crafts Acylation to form 1-phenylheptan-1-one.

o Reaction: Benzene is acylated with heptanoyl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AICI3).

o Procedure:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.chembk.com/en/chem/1-PHENYL-1-HEPTANOL
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223802_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-phenyl-1-heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223802_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://www.chembk.com/en/chem/1-PHENYL-1-HEPTANOL
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223802_EN.htm
https://www.chembk.com/en/chem/1-PHENYL-1-HEPTANOL
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223802_EN.htm
https://www.chembk.com/en/chem/1-PHENYL-1-HEPTANOL
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223802_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylheptan-1-ol
https://labshake.com/product/b76d2e1a-7be9-4a63-996a-7ab2c3a2fa3d/-1-Phenyl-1-heptanol
https://www.benchchem.com/product/b1619153?utm_src=pdf-body
https://www.benchchem.com/product/b1619153?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/devise-efficient-synthesis-1-phenyl-1-heptanol-utilizing-electrophilic-aromatic-substituti-q34701793
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. To a flask equipped with a stirrer and reflux condenser, add anhydrous benzene and
aluminum chloride under an inert atmosphere (e.g., argon or nitrogen).

2. Cool the mixture in an ice bath.
3. Slowly add heptanoyl chloride dropwise to the stirred mixture.

4. After the addition is complete, allow the reaction to warm to room temperature and stir
for several hours until completion (monitored by TLC or GC).

5. Quench the reaction by carefully pouring the mixture over crushed ice and hydrochloric
acid.

6. Separate the organic layer, wash with water and brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure to yield crude 1-phenylheptan-1-one.

e Step 2: Reduction to 1-Phenyl-1-heptanol.

o Reaction: The carbonyl group of 1-phenylheptan-1-one is reduced to a secondary alcohol
using a reducing agent like sodium borohydride (NaBHa4).

o Procedure:

1. Dissolve the crude 1-phenylheptan-1-one in a suitable solvent, such as methanol or
ethanol.

2. Cool the solution in an ice bath.

3. Add sodium borohydride portion-wise to the stirred solution.

4. Stir the reaction mixture for 1-2 hours at room temperature.

5. Neutralize the excess NaBHa4 by the slow addition of a dilute acid (e.g., 1M HCI).

6. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

7. Combine the organic extracts, wash with water and brine, dry over anhydrous sodium
sulfate, and concentrate.
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8. Purify the resulting crude 1-Phenyl-1-heptanol by vacuum distillation.

Synthesis Workflow: 1-Phenyl-1-heptanol

Step 1: Friedel-Crafts Acylation
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orms
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Phenyl-1-heptanol.

The identity and purity of synthesized 1-Phenyl-1-heptanol are confirmed using standard
analytical techniques.
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e Gas Chromatography-Mass Spectrometry (GC-MS):

o Methodology: A dilute solution of the sample in a volatile solvent is injected into the GC.
The compound is separated based on its boiling point and polarity on a capillary column.
The mass spectrometer fragments the eluted compound, providing a unique mass
spectrum that confirms its molecular weight and structure.

o Expected Results: The mass spectrum should show a molecular ion peak corresponding
to the molecular weight of 1-Phenyl-1-heptanol (192.3 g/mol ).[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Methodology: *H and *3C NMR spectra are recorded by dissolving the sample in a
deuterated solvent (e.g., CDCI3).

o Expected Results:

» IH NMR: Will show distinct signals for the aromatic protons on the phenyl group, the
carbinol proton (-CHOH), and the aliphatic protons of the heptyl chain.

= 13C NMR: Will display unique peaks for each carbon atom, including those in the phenyl
ring, the carbon bearing the hydroxyl group, and the carbons in the alkyl chain. Data for
1-Phenyl-1-heptanol is available in spectral databases.[3]

e Infrared (IR) Spectroscopy:
o Methodology: An IR spectrum is obtained, typically using a thin film of the liquid sample.

o Expected Results: A characteristic broad absorption band will be observed in the region of
3200-3600 cm~* due to the O-H stretching of the alcohol group. Additional peaks
corresponding to C-H (aromatic and aliphatic) and C-O stretching will also be present.[3]
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Properties of 1-Phenyl-1-heptanol
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Caption: Key properties of 1-Phenyl-1-heptanol.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 1-Phenyl-1-heptanol was not detailed in the
search, general precautions for similar secondary alcohols and combustible liquids should be
followed.

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side
shields, and a lab coat.[7]

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.[7][8] Keep away from heat, sparks, open flames, and other sources of ignition.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

e First Aid:
o Eyes: In case of contact, immediately rinse with plenty of water for several minutes.[8]
o Skin: Wash off with soap and plenty of water.[8]
o Ingestion: If swallowed, rinse mouth with water and seek medical advice.

Always consult the specific Safety Data Sheet provided by the supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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